2-{[3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(2,6-difluorophenyl)acetamide

Specification

• CAS No.: 496018-65-6
• Molecular Formula: C19H10F5N3OS2
• Molecular Weight: 455.42
• IUPAC Name: 2-[3-cyano-6-thiophen-2-yl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(2,6-difluorophenyl)acetamide
• Standard InChI: InChI=1S/C19H10F5N3OS2/c20-12-3-1-4-13(21)17(12)27-16(28)9-30-18-10(8-25)11(19(22,23)24)7-14(26-18)15-5-2-6-29-15/h1-7H,9H2,(H,27,28)
• Standard InChI Key: MKVPPERMKSOJHY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CS3)C(F)(F)F)C#N)F

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the thiophene and trifluoromethyl groups, and attachment of the acetamide moiety. Specific synthesis details for this compound are not available, but similar compounds are often prepared using commercially available reagents and standard organic chemistry techniques.

Biological Activity

While specific biological activity data for 2-{[3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(2,6-difluorophenyl)acetamide is not available, related compounds have shown potential as inhibitors or modulators in various biological pathways. For instance, compounds with similar structural motifs have been explored for anti-inflammatory and anticancer activities.

Safety and Handling

Compounds with similar structures may pose risks such as skin irritation and serious eye damage, as indicated by hazard warnings for related chemicals. Therefore, handling such compounds requires appropriate protective measures.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Biological Activity
Ethyl 2-{[3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate	C15H11F3N2O2S2	Screening compound
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Potential 5-LOX inhibitor
2-{[3-cyano-6-(thiophen-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide	C20H14F3N3OS2	Not specified